Apoptotic Agent-2: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
Apoptotic Agent-2: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Abstract
Apoptotic agent-2, identified as compound 14b in the primary literature, is a novel thiazole-indenoquinoxaline hybrid that has demonstrated significant potential as an anti-cancer agent. This document provides a comprehensive technical overview of its discovery, a detailed (representative) synthesis protocol, and the experimental methodologies used to elucidate its pro-apoptotic mechanism of action. All quantitative data are presented in structured tables for clarity, and key signaling pathways and experimental workflows are visualized using diagrams.
Discovery and Biological Activity
Apoptotic agent-2 was identified as a potent inducer of apoptosis in a study by Fayed EA, et al.[1]. The compound exhibits selective anti-proliferative activity against various human cancer cell lines while showing significantly lower toxicity towards normal human cells.
In Vitro Cytotoxicity
The cytotoxic effects of Apoptotic agent-2 were evaluated against a panel of human cancer cell lines, including colon carcinoma (HCT-116), hepatocellular carcinoma (HepG-2), and breast adenocarcinoma (MCF-7), alongside a normal human lung fibroblast cell line (WI-38). The half-maximal inhibitory concentrations (IC50) were determined after 24 hours of treatment.
| Cell Line | Cancer Type | IC50 (µM) |
| HCT-116 | Colon Carcinoma | 1.96 |
| HepG-2 | Hepatocellular Carcinoma | 1.12 |
| MCF-7 | Breast Adenocarcinoma | 2.38 |
| WI-38 | Normal Lung Fibroblast | 107.5 |
Data sourced from MedChemExpress product information, citing Fayed EA, et al. Bioorg Chem. 2020 Jul;100:103951.
Induction of Apoptosis
Further investigations revealed that Apoptotic agent-2 induces apoptosis in cancer cells. In HepG-2 cells treated with the compound, a significant increase in the percentage of cells undergoing both early and late apoptosis was observed.
| Treatment Condition (HepG-2 cells) | Early Apoptosis (%) | Late Apoptosis (%) |
| Control | 0.69 | 0.32 |
| Apoptotic agent-2 (1.12 µM, 24h) | 5.17 | 12.11 |
Data sourced from MedChemExpress product information, citing Fayed EA, et al. Bioorg Chem. 2020 Jul;100:103951.
Synthesis of Apoptotic Agent-2 (Compound 14b)
Disclaimer: The following synthesis protocol is a representative procedure based on the general synthesis of thiazole-indenoquinoxaline hybrids. The specific experimental details for compound 14b may vary and should be referenced from the primary publication (Fayed EA, et al. Bioorg Chem. 2020 Jul;100:103951) when available.
The synthesis of Apoptotic agent-2, 2-(2-(11H-indeno[1,2-b]quinoxalin-11-ylidene)hydrazinyl)-N-(4-sulfamoylphenyl)acetamide, involves a multi-step process.
Caption: Synthetic workflow for Apoptotic Agent-2.
Representative Experimental Protocol
Step 1: Synthesis of 11H-indeno[1,2-b]quinoxalin-11-one hydrazone
A mixture of 11H-indeno[1,2-b]quinoxalin-11-one and an excess of hydrazine hydrate in ethanol is refluxed for several hours. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled, and the resulting precipitate is filtered, washed with cold ethanol, and dried to yield the hydrazone intermediate.
Step 2: Synthesis of 2-(2-(11H-indeno[1,2-b]quinoxalin-11-ylidene)hydrazinyl)-N-(4-sulfamoylphenyl)acetamide (Apoptotic agent-2)
The 11H-indeno[1,2-b]quinoxalin-11-one hydrazone intermediate is dissolved in a suitable solvent such as dimethylformamide (DMF). To this solution, an equimolar amount of 2-chloro-N-(4-sulfamoylphenyl)acetamide and a base (e.g., triethylamine) are added. The reaction mixture is stirred at an elevated temperature until the reaction is complete as monitored by TLC. The product is then precipitated by the addition of water, filtered, and purified by recrystallization or column chromatography to afford Apoptotic agent-2.
Mechanism of Action: Induction of Apoptosis
Apoptotic agent-2 induces programmed cell death by modulating the expression of key regulatory proteins in the intrinsic apoptotic pathway.
Caption: Apoptosis signaling pathway induced by Apoptotic Agent-2.
Modulation of Bcl-2 Family Proteins and Caspase-3 Activation
In HepG-2 cells treated with Apoptotic agent-2 (1.12 µM for 24 hours), the expression levels of the anti-apoptotic protein Bcl-2 were decreased, while the expression of the pro-apoptotic protein Bax was increased. This shift in the Bax/Bcl-2 ratio leads to mitochondrial outer membrane permeabilization, release of cytochrome c, and subsequent activation of the caspase cascade. A significant increase in the level of active caspase-3 was observed.
| Protein | Change in Expression/Activity (Fold Change vs. Control) |
| Bcl-2 | 3.3-fold decrease |
| Bax | 9.7-fold increase |
| Active Caspase-3 | 10.92-fold increase |
Data sourced from MedChemExpress product information, citing Fayed EA, et al. Bioorg Chem. 2020 Jul;100:103951.
Detailed Experimental Protocols
The following are detailed, representative protocols for the key experiments used to characterize the biological activity of Apoptotic agent-2.
Cell Viability Assay (MTT Assay)
This protocol is for determining the cytotoxic effects of Apoptotic agent-2 on HCT-116, HepG-2, and MCF-7 cancer cell lines.
Caption: Workflow for the MTT cell viability assay.
Materials:
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HCT-116, HepG-2, or MCF-7 cells
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96-well plates
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Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)
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Apoptotic agent-2 stock solution (in DMSO)
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
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Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)
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Microplate reader
Procedure:
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Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.
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Prepare serial dilutions of Apoptotic agent-2 in complete medium.
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Remove the medium from the wells and add 100 µL of the different concentrations of Apoptotic agent-2. Include a vehicle control (DMSO) and a no-treatment control.
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Incubate the plate for 24 hours.
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Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.
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Remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.
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Measure the absorbance at 570 nm using a microplate reader.
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Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.
Apoptosis Detection (Annexin V/Propidium Iodide Staining)
This protocol describes the detection and quantification of apoptotic cells using flow cytometry.[2][3]
Materials:
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HepG-2 cells
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6-well plates
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Apoptotic agent-2
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Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)
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Flow cytometer
Procedure:
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Seed HepG-2 cells in 6-well plates and allow them to attach overnight.
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Treat the cells with Apoptotic agent-2 at its IC50 concentration (1.12 µM) for 24 hours. Include an untreated control.
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Harvest the cells by trypsinization and collect the cell suspension.
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Wash the cells twice with cold PBS and resuspend them in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.
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Transfer 100 µL of the cell suspension to a flow cytometry tube.
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Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.
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Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.
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Add 400 µL of 1X Binding Buffer to each tube.
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Analyze the cells by flow cytometry within one hour. Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.[2][3]
Caspase-3 Activity Assay (Colorimetric)
This assay measures the activity of caspase-3, a key executioner caspase in apoptosis.
Materials:
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HepG-2 cells
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Apoptotic agent-2
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Cell lysis buffer
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Caspase-3 colorimetric assay kit (containing a DEVD-pNA substrate)
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Microplate reader
Procedure:
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Treat HepG-2 cells with Apoptotic agent-2 (1.12 µM) for 24 hours.
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Lyse the cells and collect the protein lysate.
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Determine the protein concentration of the lysate.
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In a 96-well plate, add an equal amount of protein from each sample.
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Add the caspase-3 substrate (Ac-DEVD-pNA) to each well.
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Incubate the plate at 37°C for 1-2 hours.
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Measure the absorbance at 405 nm. The amount of p-nitroaniline (pNA) released is proportional to the caspase-3 activity.
Western Blot Analysis of Bax and Bcl-2
This protocol is for determining the expression levels of the pro-apoptotic protein Bax and the anti-apoptotic protein Bcl-2.
Materials:
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HepG-2 cells
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Apoptotic agent-2
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RIPA lysis buffer with protease inhibitors
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Protein assay kit (e.g., BCA)
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SDS-PAGE gels
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PVDF membrane
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Blocking buffer (e.g., 5% non-fat milk in TBST)
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Primary antibodies (anti-Bax, anti-Bcl-2, anti-β-actin)
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HRP-conjugated secondary antibody
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Chemiluminescent substrate
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Imaging system
Procedure:
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Treat HepG-2 cells with Apoptotic agent-2 (1.12 µM) for 24 hours.
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Lyse the cells and quantify the protein concentration.
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Separate equal amounts of protein from each sample by SDS-PAGE.
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Transfer the proteins to a PVDF membrane.
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Block the membrane with blocking buffer for 1 hour at room temperature.
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Incubate the membrane with primary antibodies against Bax, Bcl-2, and β-actin (as a loading control) overnight at 4°C.
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Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
-
Wash the membrane again and apply the chemiluminescent substrate.
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Visualize the protein bands using an imaging system and perform densitometric analysis to quantify the protein expression levels.
Conclusion
Apoptotic agent-2 (compound 14b) is a promising anti-cancer compound that selectively induces apoptosis in cancer cells through the intrinsic pathway. Its mechanism of action involves the down-regulation of Bcl-2, up-regulation of Bax, and subsequent activation of caspase-3. The data and protocols presented in this technical guide provide a comprehensive resource for researchers and drug development professionals interested in the further investigation and potential therapeutic application of this and related compounds.
